Cas no 99842-52-1 (N-(furan-2-ylmethyl)anilinium chloride)

N-(furan-2-ylmethyl)anilinium chloride structure
99842-52-1 structure
Product Name:N-(furan-2-ylmethyl)anilinium chloride
CAS No:99842-52-1
MF:C11H12ClNO
MW:209.672081947327
CID:1992895
PubChem ID:57540
Update Time:2025-04-21

N-(furan-2-ylmethyl)anilinium chloride Chemical and Physical Properties

Names and Identifiers

    • N-(furan-2-ylmethyl)anilinium chloride
    • furan-2-ylmethyl(phenyl)azanium,chloride
    • FURFURYLAMINE, N-PHENYL-, HYDROCHLORIDE
    • N-Phenylfurfurylamine hydrochloride
    • 2-Furanmethanamine, N-phenyl-, hydrochloride
    • 99842-52-1
    • Inchi: 1S/C11H11NO.ClH/c1-2-5-10(6-3-1)12-9-11-7-4-8-13-11;/h1-8,12H,9H2;1H
    • InChI Key: GNORRMLMLYTAIS-UHFFFAOYSA-N
    • SMILES: [Cl-].O1C=CC=C1C[NH2+]C1C=CC=CC=1

Computed Properties

  • Exact Mass: 209.061
  • Monoisotopic Mass: 209.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.8A^2

Experimental Properties

  • Boiling Point: 281°C at 760 mmHg
  • Flash Point: 123.7°C
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